Cas no 19591-17-4 (N-(2-Iodophenyl)acetamide)

• Product Name: N-(2-Iodophenyl)acetamide
• CAS No: 19591-17-4
• MF: C₈H₈INO
• MW: 261.059694290161
• MDL: MFCD00099251
• CID: 204860
• PubChem ID: 329764413
• Update Time: 2025-08-05

N-(2-Iodophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Iodophenyl)acetamide
• 2'-IODOACETANILIDE
• Acetamide,N-(2-iodophenyl)-
• 2'-HYDROXYPROPIOPHENONE
• Acetamide,N-(2-iodophenyl)
• Acetanilide,2'-iodo
• N-(2-iodophenyl)-acetamide
• N-acetyl ortho-iodoaniline
• o-iodoacetanilide
• ortho-iodoacetanilide
• SY239931
• MFCD00099251
• NSC 150507
• SCHEMBL74521
• CS-0172016
• N-acetyl-o-iodoaniline
• Maybridge3_004381
• NSC-150507
• NS00026381
• AK-968/40933956
• Acetanilide, 2'-iodo-
• 2'-Iodoacetanilide, >=97.0% (HPLC)
• NSC150507
• Tris(chloromethyl)acetic acid
• N-Acetyl-2-iodoaniline
• doi:10.14272/BCJOKHQYEDXBSF-UHFFFAOYSA-N
• AS-45288
• AKOS003792462
• A919598
• DTXSID30173251
• 10.14272/BCJOKHQYEDXBSF-UHFFFAOYSA-N
• Acetamide, N-(2-iodophenyl)-
• 19591-17-4
• HMS1443H03
• N-(2-iodo-phenyl)-acetamide
• AR2168
• IDI1_015768
• 2 inverted exclamation marka-Iodoacetanilide
• STL171247

• MDL： MFCD00099251
• Inchi： 1S/C8H8INO/c1-6(11)10-8-5-3-2-4-7(8)9/h2-5H,1H3,(H,10,11)
• InChI Key： BCJOKHQYEDXBSF-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1NC(C)=O

Computed Properties

• Exact Mass: 260.96500
• Monoisotopic Mass: 260.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• XLogP3: 1.5

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.805
• Boiling Point: 362.7°Cat760mmHg
• Flash Point: 173.1°C
• Refractive Index: 1.66
• PSA: 29.10000
• LogP: 2.32260

N-(2-Iodophenyl)acetamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(2-Iodophenyl)acetamide

N-(2-Iodophenyl)Acetamide: A Comprehensive Overview

N-(2-Iodophenyl)Acetamide, also known by its CAS number 19591-17-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an acetamide group attached to a 2-iodophenyl ring. The presence of the iodine atom in the aromatic ring introduces interesting electronic properties, making this compound a valuable tool in various research and industrial applications.

The synthesis of N-(2-Iodophenyl)Acetamide typically involves nucleophilic substitution reactions, where the iodide group acts as a leaving group under specific conditions. This compound is often used as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical agents. Recent studies have highlighted its potential as a precursor for bioactive compounds, including those with anti-inflammatory and antioxidant properties.

One of the most notable aspects of N-(2-Iodophenyl)Acetamide is its role in drug discovery. Researchers have explored its ability to modulate cellular pathways, particularly in the context of neurodegenerative diseases and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective inhibition of certain kinases, which are key players in disease progression.

In addition to its pharmacological applications, N-(2-Iodophenyl)Acetamide has found utility in materials science. Its ability to form stable amide bonds makes it a candidate for the development of novel polymers and coatings with enhanced mechanical properties. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint.

The physical properties of N-(2-Iodophenyl)Acetamide are well-documented, with a melting point of approximately 150°C and a molecular weight of 306.08 g/mol. Its solubility in common solvents such as dichloromethane and ethanol makes it suitable for various laboratory techniques, including chromatography and spectroscopy. The compound's stability under standard storage conditions further enhances its practicality for long-term research projects.

From an analytical standpoint, N-(2-Iodophenyl)Acetamide is frequently analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide critical insights into its molecular structure and purity, ensuring its reliability as a reagent in scientific studies.

In conclusion, N-(2-Iodophenyl)Acetamide, with its CAS number 19591-17-4, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its role as an intermediate in drug development, coupled with its potential in materials science, positions it as an essential component in modern chemical research. As ongoing studies continue to uncover new facets of this compound's properties and applications, its significance in both academic and industrial settings is likely to grow further.